Cas no 1805013-59-5 (Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805013-59-5
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4814177
• Update Time: 2025-10-29

Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)6-2-5(13)4(3-14)7(15-6)18-9(10,11)12/h2H,3,14H2,1H3
• InChI Key： XATMNXUYIBPXJH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)N=C(C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate

Introduction to Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805013-59-5)

Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1805013-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential.

The molecular structure of Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate incorporates several key functional groups, including an amino methyl group, an iodine substituent, a trifluoromethoxy group, and a carboxylate moiety. These features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the iodine atom, in particular, enhances its utility in cross-coupling reactions, which are fundamental in modern drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate has emerged as a promising candidate due to its ability to serve as a building block for more complex molecules. Its structural versatility allows for modifications that can fine-tune its biological activity, making it an attractive scaffold for designing drugs targeting various diseases.

One of the most compelling aspects of Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the pyridine core with functional groups such as the amino methyl and iodine substituents, researchers can develop inhibitors that selectively target specific kinases, thereby reducing side effects and improving therapeutic efficacy.

The trifluoromethoxy group in the molecule contributes to its metabolic stability and lipophilicity, which are critical factors for drug candidates. This group enhances the compound's ability to cross the blood-brain barrier and prolongs its half-life in vivo. Additionally, the carboxylate moiety provides a site for further derivatization, allowing chemists to explore new chemical space and identify additional biological activities.

Recent studies have highlighted the potential of Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate in developing treatments for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and this compound's unique structure may offer new insights into managing conditions such as Alzheimer's disease and Parkinson's disease. The iodine atom also facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents that could enhance binding affinity to biological targets.

The synthesis of Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine precursor followed by sequential functionalization with amino methyl, iodination, introduction of the trifluoromethoxy group, and finally esterification to yield the carboxylate derivative. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The compound's reactivity makes it a valuable tool for medicinal chemists who are exploring new drug candidates. Its ability to participate in various chemical reactions allows for rapid screening of analogs with different biological profiles. This flexibility is particularly important in early-stage drug discovery where multiple compounds need to be synthesized and evaluated for their potential therapeutic value.

In conclusion, Methyl 3-(aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805013-59-5) is a versatile and highly functionalized organic molecule with significant implications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.